p38 MAPK

  • 4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(4-pyri...
    • CAS RN:
    • 152121-47-6
    • Molecular Formula:
    • C21H16FN3O2S
    • Molecular Weight:
    • 377.4 g/mol
    Description
    SB 203580 is a member of the class of imidazoles carrying 4-methylsulfinylphenyl, 4-pyridyl and 4-fluorophenyl substituents at positions 2, 4 and 5 respectively. An inhibitor of mitogen-activated protein kinase....
  • Tak-715
    • CAS RN:
    • 303162-79-0
    • Molecular Formula:
    • C24H21N3OS
    • Molecular Weight:
    • 399.5 g/mol
    Description
    TAK-715 is a potent p38 MAPK inhibitor. which displays potent inhibitory activity (inhibition of p38alpha, IC50 = 7.1 nM;  LPS-stimulated release of TNF-alpha from THP-1, IC50 = 48 nM;  LPS-induced TNF...